3,4,5-Trimethoxyphenyl acetate
3,4,5-Trimethoxyphenyl acetate
3, 4, 5-Trimethoxyphenyl acetate belongs to the class of organic compounds known as phenol esters. These are aromatic compounds containing a benzene ring substituted by a hydroxyl group and an ester group. 3, 4, 5-Trimethoxyphenyl acetate exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Within the cell, 3, 4, 5-trimethoxyphenyl acetate is primarily located in the cytoplasm.
Brand Name:
Vulcanchem
CAS No.:
17742-46-0
VCID:
VC0181102
InChI:
InChI=1S/C11H14O5/c1-7(12)16-8-5-9(13-2)11(15-4)10(6-8)14-3/h5-6H,1-4H3
SMILES:
CC(=O)OC1=CC(=C(C(=C1)OC)OC)OC
Molecular Formula:
C11H14O5
Molecular Weight:
226.23 g/mol
3,4,5-Trimethoxyphenyl acetate
CAS No.: 17742-46-0
Main Products
VCID: VC0181102
Molecular Formula: C11H14O5
Molecular Weight: 226.23 g/mol
CAS No. | 17742-46-0 |
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Product Name | 3,4,5-Trimethoxyphenyl acetate |
Molecular Formula | C11H14O5 |
Molecular Weight | 226.23 g/mol |
IUPAC Name | (3,4,5-trimethoxyphenyl) acetate |
Standard InChI | InChI=1S/C11H14O5/c1-7(12)16-8-5-9(13-2)11(15-4)10(6-8)14-3/h5-6H,1-4H3 |
Standard InChIKey | ASPRESJSDRJZBN-UHFFFAOYSA-N |
SMILES | CC(=O)OC1=CC(=C(C(=C1)OC)OC)OC |
Canonical SMILES | CC(=O)OC1=CC(=C(C(=C1)OC)OC)OC |
Melting Point | 74°C |
Physical Description | Solid |
Description | 3, 4, 5-Trimethoxyphenyl acetate belongs to the class of organic compounds known as phenol esters. These are aromatic compounds containing a benzene ring substituted by a hydroxyl group and an ester group. 3, 4, 5-Trimethoxyphenyl acetate exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Within the cell, 3, 4, 5-trimethoxyphenyl acetate is primarily located in the cytoplasm. |
PubChem Compound | 276280 |
Last Modified | Nov 11 2021 |
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